N-{[(2-methoxyphenyl)amino]carbonothioyl}-3-methyl-4-nitrobenzamide

• IUPAC Name: N-[(2-methoxyphenyl)carbamothioyl]-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C16H15N3O4S/c1-10-9-11(7-8-13(10)19(21)22)15(20)18-16(24)17-12-5-3-4-6-14(12)23-2/h3-9H,1-2H3,(H2,17,18,20,24)
• InChI Key: ABCLBBKJFMWOQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC(=S)NC2=CC=CC=C2OC)[N+](=O)[O-]
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

N-{[(2-methoxyphenyl)amino]carbonothioyl}-3-methyl-4-nitrobenzamide, also known as MNAC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MNAC belongs to the class of thioamide derivatives and has been found to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of N-{[(2-methoxyphenyl)amino]carbonothioyl}-3-methyl-4-nitrobenzamide is not fully understood. However, it has been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, inhibiting cell proliferation, and altering the expression of various genes involved in cancer progression. This compound may also exhibit antimicrobial activity by disrupting the cell membrane of bacteria. This compound's antioxidant activity may be due to its ability to scavenge free radicals and protect cells from oxidative damage.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway. This compound may also inhibit cell proliferation by arresting the cell cycle at the G2/M phase. This compound has been found to exhibit antimicrobial activity by disrupting the cell membrane of bacteria. This compound's antioxidant activity may protect cells from oxidative damage by scavenging free radicals.

Advantages and Limitations for Lab Experiments

N-{[(2-methoxyphenyl)amino]carbonothioyl}-3-methyl-4-nitrobenzamide has several advantages for lab experiments. This compound is relatively easy to synthesize and can be obtained in high yield. This compound's biological activities make it a promising candidate for drug development. However, this compound's mechanism of action is not fully understood, and more research is needed to elucidate its mode of action. This compound's potential toxicity and side effects also need to be investigated before it can be used as a therapeutic agent.

Future Directions

N-{[(2-methoxyphenyl)amino]carbonothioyl}-3-methyl-4-nitrobenzamide's potential applications in various fields make it an interesting topic for future research. Some possible future directions include:
1. Investigating the mechanism of action of this compound to better understand its biological activities.
2. Developing this compound as a potential therapeutic agent for cancer treatment.
3. Investigating the potential of this compound as an antimicrobial agent for the treatment of bacterial infections.
4. Exploring the antioxidant activity of this compound and its potential use in preventing oxidative damage.
5. Investigating the potential of this compound as a diagnostic tool for cancer detection.
Conclusion:
This compound is a promising chemical compound that exhibits various biological activities such as anticancer, antimicrobial, and antioxidant properties. This compound's mechanism of action is not fully understood, and more research is needed to elucidate its mode of action. This compound's potential applications in various fields make it an interesting topic for future research.

Synthesis Methods

N-{[(2-methoxyphenyl)amino]carbonothioyl}-3-methyl-4-nitrobenzamide can be synthesized by the reaction of 2-methoxyaniline with carbon disulfide and potassium hydroxide in the presence of ethanol. The resulting product is then reacted with 3-methyl-4-nitrobenzoyl chloride in the presence of triethylamine to obtain this compound. The chemical structure of this compound can be confirmed using various spectroscopic techniques such as IR, NMR, and mass spectrometry.

Scientific Research Applications

N-{[(2-methoxyphenyl)amino]carbonothioyl}-3-methyl-4-nitrobenzamide has been found to exhibit various biological activities such as anticancer, antimicrobial, and antioxidant properties. This compound has been shown to inhibit the growth of various cancer cells such as breast cancer, lung cancer, and colon cancer cells. This compound has also been found to exhibit antimicrobial activity against various bacterial strains such as Staphylococcus aureus and Escherichia coli. This compound has been shown to possess antioxidant activity by scavenging free radicals and protecting cells from oxidative damage.